Cas no 1308958-08-8 (butyl (2S)-2-{(tert-butoxy)carbonylamino}-4-carbamoylbutanoate)

• Product Name: butyl (2S)-2-{(tert-butoxy)carbonylamino}-4-carbamoylbutanoate
• CAS No: 1308958-08-8
• MF: C₁₄H₂₆N₂O₅
• MW: 302.366644382477
• CID: 4587417
• Update Time: 2025-10-29

butyl (2S)-2-{(tert-butoxy)carbonylamino}-4-carbamoylbutanoate Chemical and Physical Properties

Names and Identifiers

• butyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-carbamoylbutanoate
• L-Glutamine, N2-[(1,1-dimethylethoxy)carbonyl]-, butyl ester
• Butyl (tert-butoxycarbonyl)-l-glutaminate
• butyl (2S)-2-{(tert-butoxy)carbonylamino}-4-carbamoylbutanoate

• Inchi： 1S/C14H26N2O5/c1-5-6-9-20-12(18)10(7-8-11(15)17)16-13(19)21-14(2,3)4/h10H,5-9H2,1-4H3,(H2,15,17)(H,16,19)/t10-/m0/s1
• InChI Key： NOADGSFFXCNYIO-JTQLQIEISA-N
• SMILES： C(OCCCC)(=O)[C@H](CCC(N)=O)NC(OC(C)(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on butyl (2S)-2-{(tert-butoxy)carbonylamino}-4-carbamoylbutanoate

Butyl (2S)-2-{(tert-butoxy)carbonylamino}-4-carbamoylbutanoate and Its Significance in Modern Chemical Biology

Butyl (2S)-2-{(tert-butoxy)carbonylamino}-4-carbamoylbutanoate, a compound with the CAS number 1308958-08-8, represents a significant advancement in the field of chemical biology. This compound, characterized by its intricate stereochemistry and functional groups, has garnered considerable attention for its potential applications in drug discovery and molecular research. The precise configuration of its chiral center and the presence of protective groups such as the tert-butoxycarbonyl (Boc) moiety make it a valuable intermediate in the synthesis of complex biomolecules.

The compound's structure, featuring a four-carbon backbone with amide and carbamate functionalities, positions it as a versatile building block for peptidomimetics and protease inhibitors. Recent studies have highlighted its role in the development of novel therapeutic agents targeting various biological pathways. Specifically, the (2S)-configuration of the stereocenter is crucial for maintaining biological activity, as demonstrated by its efficacy in modulating enzyme kinetics and receptor interactions.

In the realm of drug development, Butyl (2S)-2-{(tert-butoxy)carbonylamino}-4-carbamoylbutanoate has been employed in the synthesis of potent inhibitors designed to interfere with key disease-related enzymes. For instance, its incorporation into peptidomimetic scaffolds has shown promise in inhibiting metalloproteinases, which are implicated in conditions such as cancer and inflammation. The Boc-protected amine group provides stability during synthetic procedures while allowing for selective deprotection steps, facilitating the construction of highly functionalized molecules.

Recent advancements in computational chemistry have further elucidated the mechanistic aspects of this compound. Molecular modeling studies indicate that its interactions with biological targets are governed by a delicate balance of hydrogen bonding, hydrophobic effects, and steric hindrance. These insights have guided the optimization of analogs with enhanced binding affinities and improved pharmacokinetic profiles. The integration of machine learning algorithms has enabled rapid screening of structural variants, accelerating the discovery process.

The compound's utility extends beyond mere intermediates; it serves as a cornerstone for exploring new chemical entities (NCEs) with therapeutic potential. Researchers have leveraged its scaffold to design molecules that exhibit dual functionality, targeting multiple pathways simultaneously. Such multi-targeting strategies are increasingly recognized for their ability to overcome drug resistance and improve treatment outcomes. The stereochemical purity of Butyl (2S)-2-{(tert-butoxy)carbonylamino}-4-carbamoylbutanoate ensures that derived compounds maintain high enantiomeric excess, which is critical for biological activity.

The synthesis of this compound exemplifies the sophistication of modern organic chemistry techniques. Multi-step protocols involving asymmetric hydrogenation and selective protection-deprotection strategies have been refined to achieve high yields and purity. These methodologies not only underscore the synthetic prowess but also highlight the importance of chiral auxiliaries and catalysts in constructing enantiomerically pure compounds. The growing emphasis on green chemistry has prompted investigations into sustainable synthetic routes, minimizing waste and energy consumption without compromising efficiency.

In conclusion, Butyl (2S)-2-{(tert-butoxy)carbonylamino}-4-carbamoylbutanoate stands as a testament to the intersection of stereochemistry, functional group chemistry, and medicinal chemistry. Its role in developing innovative therapeutic agents underscores its significance in contemporary chemical biology research. As methodologies evolve to address complex biological challenges, compounds like this continue to provide essential tools for advancing our understanding of disease mechanisms and designing effective treatments.